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Abstract

The crystal structure of hydrated calcium salts is of paramount importance across various
scientific disciplines, including pharmaceutical sciences, materials science, and geology. The
degree of hydration and the specific arrangement of water molecules within the crystal lattice
profoundly influence the physicochemical properties of these salts, such as solubility, stability,
and bioavailability. This technical guide provides a comprehensive overview of the crystal
structures of several key hydrated calcium salts, details the primary experimental
methodologies used for their characterization, and presents quantitative crystallographic data
in a structured format for researchers, scientists, and professionals in drug development.

Introduction

Hydrated salts, or hydrates, are crystalline compounds that incorporate water molecules
directly into their crystal lattice.[1][2] For calcium salts, the presence and arrangement of this
"water of hydration" can dictate the material's behavior. In the pharmaceutical industry, for
instance, selecting a specific hydrate form of an active pharmaceutical ingredient (API) is a
critical step in drug development, as it can affect the drug's dissolution rate and stability. This
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guide focuses on the structural crystallography of common hydrated calcium salts, offering a
centralized resource of their known structures and the analytical techniques used to determine
them.

Crystal Structures of Prominent Hydrated Calcium
Salts

The following sections summarize the crystallographic data for several families of hydrated
calcium salts. The data, compiled from various crystallographic studies, are presented in
tabular format to facilitate comparison.

Calcium Sulfate Hydrates

Calcium sulfate is well-known for its naturally occurring dihydrate form, gypsum, and its partially
dehydrated hemihydrate form, bassanite (Plaster of Paris).[3][4] The transition between these
states is fundamental to its widespread use in construction.[4] Gypsum possesses a monoclinic
crystal structure characterized by layers of calcium and sulfate ions alternating with layers of
water molecules.[3][4]

Compound Crystal Space Lattice
Formula Ref.
Name System Group Parameters
a=6.284 A,
o b=15.200 A,
Gypsum CaS04-2H20  Monoclinic C2/c or 12/a [3][5]
c=6.523 A,
B=127.41°
a=13.550 A,
Bassanite (B- CaS04-0.5H: o b=13.855 A,
) Monoclinic Cc2 [6]
hemihydrate) O c=12.658 A,
B=117.79°

Calcium Chloride Hydrates

Calcium chloride is highly hygroscopic and forms a series of stable hydrates, including the
monohydrate, dihydrate, tetrahydrate, and hexahydrate.[7][8] These hydrates generally adopt
an orthorhombic crystal system, with the exception of the tetrahydrate.[9] The structural
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arrangement of water molecules and ions dictates their thermal behavior and applications in

de-icing and dust control.[7][9]

Compound Crystal Space Lattice
Formula Ref.
Name System Group Parameters
Calcium a=11.23 A,
Chloride CaClz:2H20 Orthorhombic ~ Pnnm b=9.98 A, 9]
Dihydrate c=4.73 A
a=6.36 A,
: b=6.59 A,
Calcium
. I c=8.55 A,
Chloride CaClz:4H20 Triclinic P-1 9]
0=93.5°,
Tetrahydrate
3=97.8°,
y=110.6°
Antarcticite
. a=7.89 A,
(Hexahydrate  CaCl2-:6H20 Trigonal P321 [6]
c=3.95A

)

Calcium Acetate Hydrates

Calcium acetate crystallizes from aqueous solutions primarily as a monohydrate.[10] It also

forms a notable hemihydrate, which is often found as an efflorescent salt on heritage artifacts.

[11] The crystal structures of these hydrates can be surprisingly complex.[11][12]
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Compound Crystal Space Lattice
Formula Ref.
Name System Group Parameters
a=6.75 A,
, b=11.076 A,
Calcium
Ca(CHsCO0O0) o c=11.782 A,
Acetate Triclinic P-1 [10][13]
2:H20 0=116.49°,
Monohydrate
B=92.4°,
y=97.31°
. a=10.239 A,
Calcium
Ca(CHsCO0O0) o b=15.939 A,
Acetate Monoclinic P21/n [11]
_ 2:0.5H20 c=10.595 A,
Hemihydrate
B=93.99°

Calcium Nitrate Hydrates

Calcium nitrate is typically found as a tetrahydrate, which crystallizes in the monoclinic system.

[14] Other hydrated forms, including a dihydrate and trihydrate, have also been characterized.

[15]
Compound Crystal Space Lattice
Formula Ref.
Name System Group Parameters
. a=6.2777 A,
Calcium
_ Ca(NOs3)2-4H: o b=9.1579 A,
Nitrate Monoclinic C2/c 14]
o} c=14.4841 A,
Tetrahydrate
B=98.62°
Calcium
. a=13.958 A,
Hydroxide Ca(OH)NOs- )
_ Orthorhombic  Pbca b=8.817 A, [16]
Nitrate H20
c=14.402 A
Hydrate

Calcium Oxalate and Carbonate Hydrates

Hydrated calcium oxalates and carbonates are significant in both geology and biology. Calcium

oxalate monohydrate (whewellite) is the most thermodynamically stable form.[2][17] Hydrated
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calcium carbonates include ikaite (hexahydrate) and monohydrocalcite, which are important
precursors to more stable anhydrous forms like calcite and aragonite.[18][19]

Compound Crystal Space Lattice
Formula Ref.
Name System Group Parameters
_ a=6.290 A,
Whewellite
o b=14.583 A,
(Oxalate CaCz204-H20 Monoclinic P2i/c [17]
c=9.976 A,
Monohydrate)
B=107.05°
: a=8.791 A,
Ikaite
- b=8.310 A,
(Carbonate CaCOs3-6H20  Monoclinic C2/c [18]
c=11.022 A,
Hexahydrate)
B=110.51°
Monohydroca
Icite _ a=10.552 A,
CaCOs3-H20 Trigonal P31 [18][20]
(Carbonate c=7.529 A
Monohydrate)
_ a=10.428 A,
Calcium
CaC0s-0.5H: o b=6.136 A,
Carbonate Monoclinic P2i/c [18]
0] c=14.980 A,

Hemihydrate
3=101.99°

Experimental Protocols for Characterization

A multi-technique approach is essential for the unambiguous characterization of hydrated
crystal forms.[21] Diffraction methods are central for determining the atomic arrangement, while
thermal analysis quantifies the water content and stability.

X-ray Diffraction (XRD)

X-ray diffraction is the cornerstone technique for determining crystal structures.[21] It relies on
the elastic scattering of X-rays by the electron clouds of atoms in a crystalline solid.

o Single-Crystal X-ray Diffraction (SCXRD): This is the definitive method for structure
determination, providing precise atomic coordinates, bond lengths, and bond angles.[21]
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o Methodology:

Crystal Selection: A suitable single crystal (typically 0.1-0.3 mm) of high quality is
selected under a microscope and mounted on a goniometer head.

» Data Collection: The crystal is placed in an X-ray diffractometer. It is rotated while being
irradiated with a monochromatic X-ray beam. A detector records the positions and
intensities of the diffracted X-ray spots.

» Structure Solution: The diffraction data is processed to determine the unit cell
dimensions and space group. Phase information is then derived using direct methods or
Patterson methods to generate an initial electron density map.

» Structure Refinement: An atomic model is built into the electron density map. The
atomic positions and thermal parameters are then refined using least-squares methods
to achieve the best fit between the observed and calculated diffraction patterns.

o Powder X-ray Diffraction (PXRD): PXRD is used when suitable single crystals are
unavailable or for analyzing bulk material properties.[21] It is invaluable for phase
identification and studying transformations under non-ambient conditions.[21]

o Methodology:

» Sample Preparation: A polycrystalline sample is finely ground to ensure random
orientation of the crystallites. The powder is packed into a sample holder.

» Data Collection: The sample is scanned over a range of angles (20) in a powder
diffractometer, and the intensity of the diffracted X-rays is recorded at each angle,
producing a characteristic diffractogram.

» Data Analysis: The positions and intensities of the diffraction peaks are used to identify
the crystalline phases present by comparison with databases (e.g., ICDD). For structure
determination or refinement, techniques like Rietveld refinement are employed to fit the
entire experimental pattern to a calculated profile based on a structural model.

Neutron Diffraction
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Neutron diffraction is a powerful complementary technique to XRD.[21] Neutrons are scattered
by atomic nuclei, making the technique highly sensitive to the positions of light atoms,
particularly hydrogen. This is crucial for accurately determining the location of water molecules
and mapping hydrogen bonding networks in hydrates.[21][22]

o Methodology:

o Sample Preparation: Requires a larger sample size than XRD, often several cubic
millimeters. The sample is loaded into a suitable container (e.g., vanadium can).

o Data Collection: The sample is placed in a neutron beam at a research reactor or
spallation source. Detectors measure the angular distribution of scattered neutrons.

o Data Analysis: The analysis is analogous to that of XRD, with the scattering data being
used to solve and refine the crystal structure. The resulting nuclear density map precisely
reveals the positions of all atoms, including hydrogen.

Thermal Analysis

Thermal analysis techniques monitor the physical and chemical properties of a substance as a
function of temperature. They are essential for determining the water content and thermal
stability of hydrates.[23][24]

e Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as it is
heated. It is used to quantify the water of hydration.[25]

o Methodology:

= A small, accurately weighed sample of the hydrate is placed in a crucible within the TGA
instrument.

» The sample is heated at a controlled rate in a defined atmosphere (e.g., nitrogen or air).

» The instrument continuously records the sample's mass. Dehydration events are
observed as distinct mass loss steps on the TGA curve. The stoichiometry of the
hydrate can be calculated from the percentage mass loss.[1]
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« Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow between
a sample and a reference as a function of temperature. It detects thermal events like melting,
phase transitions, and dehydration, which appear as endothermic or exothermic peaks.[24]

o Methodology:

» A small amount of the sample is sealed in a pan (e.g., aluminum). An empty pan is used
as a reference.

» Both pans are heated or cooled at a linear rate.

» The differential heat flow required to maintain both pans at the same temperature is
recorded, revealing the temperatures and enthalpies of transitions.

Visualized Workflows and Relationships

Diagrams created using the DOT language provide clear visual representations of experimental
processes and conceptual relationships.
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Caption: A flowchart illustrating the typical experimental path for determining the crystal
structure of a hydrated salt.
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Caption: The sequential loss of water from gypsum upon heating to form bassanite and then
anhydrite.[3]

Caption: A concept map showing how different analytical methods provide complementary data
for a full structural elucidation.

Conclusion

The structural diversity of hydrated calcium salts is vast, with each hydration state presenting a
unique crystalline arrangement and distinct physical properties. A thorough understanding of
these structures is critical for controlling and predicting the behavior of these materials in
scientific and industrial applications. The accurate determination of these crystal structures
relies on a synergistic combination of diffraction and thermal analysis techniques. This guide
serves as a foundational resource, providing essential crystallographic data and outlining the
robust experimental frameworks required for the comprehensive characterization of these
Important compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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